Cas no 1214375-85-5 (Ethyl 3,6-dibromopicolinate)

• Product Name: Ethyl 3,6-dibromopicolinate
• CAS No: 1214375-85-5
• MF: C₈H₇Br₂NO₂
• MW: 308.954680681229
• MDL: MFCD13195784
• CID: 857659
• Update Time: 2025-11-02

Ethyl 3,6-dibromopicolinate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3,6-DIBROMOPICOLINATE
• ethyl 3,6-dibromopyridine-2-carboxylate
• Z8333
• ST24024876
• 2-Pyridinecarboxylic acid, 3,6-dibromo-, ethyl ester
• Ethyl 3,6-dibromopicolinate

• MDL： MFCD13195784
• Inchi： 1S/C8H7Br2NO2/c1-2-13-8(12)7-5(9)3-4-6(10)11-7/h3-4H,2H2,1H3
• InChI Key： FIFJOCLGVVDZFW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1C(=O)OCC)Br

Computed Properties

• Exact Mass: 306.88400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Topological Polar Surface Area: 39.2

Experimental Properties

• PSA: 39.19000
• LogP: 2.78330

Additional information on Ethyl 3,6-dibromopicolinate

Comprehensive Overview of Ethyl 3,6-dibromopicolinate (CAS No. 1214375-85-5): Properties, Applications, and Market Insights

Ethyl 3,6-dibromopicolinate (CAS No. 1214375-85-5) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical synthesis and agrochemical research. This compound, characterized by its picolinate core and bromine substitutions, serves as a versatile intermediate in the development of advanced chemical products. Researchers and industry professionals frequently search for Ethyl 3,6-dibromopicolinate uses, synthesis methods, and supplier information, reflecting its growing relevance in modern chemistry.

The molecular structure of Ethyl 3,6-dibromopicolinate features a pyridine ring with bromine atoms at the 3 and 6 positions, coupled with an ethyl ester functional group. This unique arrangement enhances its reactivity, making it a valuable building block for catalysis and material science applications. Recent studies highlight its role in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and herbicides. As the demand for sustainable agrochemicals rises, this compound has become a focal point for innovation.

In the pharmaceutical sector, Ethyl 3,6-dibromopicolinate is often utilized as a precursor for drug discovery projects. Its ability to undergo cross-coupling reactions enables the creation of complex molecular architectures, which are essential for targeting enzyme inhibition and receptor modulation. Searches for CAS 1214375-85-5 suppliers and picolinate derivatives have surged, driven by the compound's adaptability in medicinal chemistry.

The agrochemical industry also benefits from the properties of Ethyl 3,6-dibromopicolinate. Its incorporation into crop protection formulations has shown promise in enhancing pest resistance and yield efficiency. With global trends emphasizing green chemistry and reduced environmental impact, this compound aligns with the shift toward eco-friendly solutions. Keywords like 3,6-dibromopicolinate applications and ethyl ester agrochemicals are increasingly popular in academic and industrial queries.

From a market perspective, the availability of Ethyl 3,6-dibromopicolinate is influenced by its synthetic accessibility and cost-effectiveness. Suppliers often highlight its high purity grades and custom synthesis options to meet diverse research needs. The compound's stability under various conditions further enhances its appeal for large-scale applications. As interest in specialty chemicals grows, CAS 1214375-85-5 remains a key player in the fine chemicals market.

In conclusion, Ethyl 3,6-dibromopicolinate (CAS No. 1214375-85-5) stands out as a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity profile make it indispensable for modern chemical research. For those seeking detailed information on Ethyl 3,6-dibromopicolinate synthesis, suppliers, or applications, this overview provides a foundational understanding of its significance in contemporary science and industry.